Cas no 22191-54-4 (2,3-Bis(methoxycarbonyl)terephthalic acid)
22191-54-4 structure
Product Name:2,3-Bis(methoxycarbonyl)terephthalic acid
CAS No:22191-54-4
MF:C12H10O8
MW:282.203004360199
CID:2657339
Update Time:2023-08-06
2,3-Bis(methoxycarbonyl)terephthalic acid Chemical and Physical Properties
Names and Identifiers
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- 1,2,3,4-Benzenetetracarboxylic acid 2,3-dimethyl ester
- 2,3-Bis(methoxycarbonyl)terephthalic acid
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- Inchi: 1S/C12H10O8/c1-19-11(17)7-5(9(13)14)3-4-6(10(15)16)8(7)12(18)20-2/h3-4H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: BXKLIYJNKTZBNS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)O)=CC=C(C(=O)O)C=1C(=O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 389
- Topological Polar Surface Area: 127
2,3-Bis(methoxycarbonyl)terephthalic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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